Cas no 94072-76-1 (1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-amine)

• Product Name: 1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-amine
• CAS No: 94072-76-1
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• MDL: MFCD20672183
• CID: 5617870
• PubChem ID: 65439895
• Update Time: 2023-11-28

1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-3030405
• 94072-76-1
• AKOS014776622
• 1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-amine
• 1H-Pyrrolo[2,3-b]pyridine-3-ethanamine, alpha-methyl-
• 1-(1H-pyrrolo[2,3-b]pyridin-3-yl)propan-2-amine
• SCHEMBL23043934
• 1H-Pyrrolo[2,3-b]pyridine-3-ethanamine, α-methyl-
• 1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-amine

• MDL： MFCD20672183
• Inchi： 1S/C10H13N3/c1-7(11)5-8-6-13-10-9(8)3-2-4-12-10/h2-4,6-7H,5,11H2,1H3,(H,12,13)
• InChI Key： NZVKOSYLRIIBLK-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=CN=C12)CC(C)N

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Melting Point: 58-60 °C
• Boiling Point: 168-172 °C(Press: 0.5 Torr)
• pka: 10.21±0.10(Predicted)